Cas no 80287-53-2 (5-amino-2-methylpyridine)
5-amino-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 5-amino-2-methylpyridine
- 6-Methylpyridin-3-aMine
- 6-methylpyridine-3-amine
- SCHEMBL194297
- A6033
- 80287-53-2
- 3-Pyridinamine, 6-methyl
- NSC 52872
- AC-1596
- 5-amino-2-methyl pyridine
- 5-Amino-2-methylpyridine;3-Amino-6-methylpyridine;3-Amino-6-picoline
- HY-66048
- 6-methyl-3-aminopyridine
- PB32227
- 6-methyl-3-pyridinamine
- 3-amino-6-methylpyridin
- W-202403
- EN300-42380
- SY002753
- AM20051093
- AKOS005203296
- Z425834586
- MFCD00833389
- 5-AMINOPICOLINE
- AB1090
- BCP05413
- 5-Amino-2-picoline
- 3-Amino-6-methylpyridine
- 3-amino-6-methyl-pyridine
- FT-0601123
- DTXSID00287854
- NSC-52872
- UENBBJXGCWILBM-UHFFFAOYSA-N
- 6-methyl-pyridin-3-ylamine
- 3-Amino-6-picoline
- PS-9287
- 5-amino-2-methylpyridin
- 6-Methyl-3-pyridinylamine
- 5-Amino-2-methylpyridine (5-Amino-2-picoline)
- NSC52872
- 5-Amino-2-methyl-pyridine
- BCP29823
- 6-methylpyridin-3-ylamine
- 3430-14-6
- A824337
- CS-W009257
- 5-Amino-2-methylpyridine, 97%
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- Inchi: 1S/C6H8N2/c1-5-2-3-6(7)4-8-5/h2-4H,7H2,1H3
- InChI Key: UENBBJXGCWILBM-UHFFFAOYSA-N
- SMILES: N1C=C(C=CC=1C)N
Computed Properties
- Exact Mass: 108.06900
- Monoisotopic Mass: 108.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 72.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91000
- LogP: 1.55340
5-amino-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM362410-25g |
6-Methyl-3-pyridinamine |
80287-53-2 | 95%+ | 25g |
$385 | 2022-06-10 |
5-amino-2-methylpyridine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 5-amino-2-methylpyridine
Comprehensive Overview of 5-Amino-2-methylpyridine (CAS No. 80287-53-2): Properties, Applications, and Industry Insights
5-Amino-2-methylpyridine (CAS No. 80287-53-2) is a versatile organic compound belonging to the pyridine derivative family. This heterocyclic amine, characterized by its amino group at the 5-position and a methyl group at the 2-position, serves as a critical building block in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. With a molecular formula of C6H8N2 and a molar mass of 108.14 g/mol, this compound exhibits unique reactivity patterns that make it valuable for N-heterocycle functionalization and cross-coupling reactions.
The growing interest in 5-amino-2-methylpyridine synthesis reflects broader trends in medicinal chemistry, where researchers frequently search for "pyridine derivatives in drug discovery" or "heterocyclic amine applications." Recent publications highlight its role as a precursor for kinase inhibitors and antiviral agents, aligning with current investigations into "small molecule therapeutics for viral infections." The compound's balanced lipophilicity (LogP ≈ 1.2) and hydrogen bonding capacity contribute to its popularity in structure-activity relationship (SAR) studies.
From a commercial perspective, 80287-53-2 has gained attention in the fine chemicals market, with procurement inquiries often including terms like "high purity 5-amino-2-methylpyridine suppliers" or "scalable pyridine derivative synthesis." Analytical data reveals typical purity grades ranging from 97% to 99.5%, with HPLC chromatograms showing characteristic retention times between 3.7-4.2 minutes under reverse-phase conditions (C18 column, acetonitrile/water mobile phase). The compound's stability profile allows for storage at 2-8°C under inert atmosphere, addressing common user concerns about "amine compound degradation prevention."
Industrial applications leverage 5-amino-2-methylpyridine primarily as an intermediate in the production of advanced materials. Patent literature describes its incorporation into:
- Photoactive compounds for OLED technologies
- Ligand systems for catalytic processes
- Coordination complexes with transition metals
This diversity explains frequent technical queries regarding "pyridine-metal complex formation" and "nitrogen donor ligands in catalysis."
Environmental and handling considerations for CAS 80287-53-2 follow standard organic compound protocols, with particular attention to its moderate water solubility (≈15 g/L at 20°C) and pH-dependent behavior. Safety data sheets emphasize proper ventilation during large-scale operations, reflecting workplace searches for "handling amino-pyridine compounds safely." The compound's ecological impact profile shows low bioaccumulation potential (BCF < 100), making it compliant with modern "green chemistry principles" in pharmaceutical development.
Recent methodological advancements have improved 5-amino-2-methylpyridine production, particularly through:
- Microwave-assisted amination techniques reducing reaction times
- Flow chemistry approaches enhancing yield and purity
- Enzymatic pathways for sustainable synthesis
These innovations respond to industry demands for "energy-efficient heterocycle synthesis" and "continuous processing in fine chemicals."
The global market for pyridine derivatives like 80287-53-2 continues expanding, driven by pharmaceutical R&D investments and specialty material needs. Market analyses correlate with search trends for "pyridine compound growth forecast" and "emerging applications of amino-pyridines." Quality control standards have concurrently evolved, with advanced characterization techniques including:
- LC-MS for impurity profiling
- Multinuclear NMR (¹H, ¹³C, ¹⁵N) for structural verification
- X-ray crystallography for solid-state analysis
Academic and industrial researchers studying 5-amino-2-methylpyridine frequently investigate its:
- Tautomeric equilibrium in different solvents
- Electrophilic substitution patterns
- Metal coordination geometries
These fundamental studies support applied research in "directed ortho-metalation using pyridine directing groups" and "design of multifunctional ligands."
Future developments surrounding CAS No. 80287-53-2 will likely focus on:
- Bioconjugation strategies for targeted drug delivery
- Polymer-supported reagents for cleaner synthesis
- Computational modeling of reaction pathways
These directions align with increasing searches for "next-generation pyridine chemistry" and "AI-assisted organic synthesis planning," positioning 5-amino-2-methylpyridine as a compound of enduring scientific and commercial relevance.
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